Cas no 2137576-08-8 (ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate)

• Product Name: ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate
• CAS No: 2137576-08-8
• MF: C₉H₁₃N₅O₃
• MW: 239.231220960617
• CID: 5783194
• PubChem ID: 165838567
• Update Time: 2025-06-12

ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate
• EN300-763925
• 2137576-08-8

• Inchi： 1S/C9H13N5O3/c1-2-17-9(16)8(15)14-5-3-4-6(14)7-10-12-13-11-7/h6H,2-5H2,1H3,(H,10,11,12,13)
• InChI Key： QWCUFBQNBYSLJO-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OCC)N1CCCC1C1N=NNN=1

Computed Properties

• Exact Mass: 239.10183929g/mol
• Monoisotopic Mass: 239.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų

Additional information on ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate

Comprehensive Overview of Ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate (CAS No. 2137576-08-8)

Ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate, with the CAS number 2137576-08-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrrolidine ring and a tetrazole moiety, which are critical for its biological activity and synthetic applications. Researchers and industry professionals are increasingly interested in its potential as a building block for drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules.

The compound's structural complexity, highlighted by the presence of both ester and tetrazole functional groups, makes it a versatile intermediate in organic synthesis. Its CAS number 2137576-08-8 is often searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in drug development, as well as its potential applications in catalysis and polymer chemistry.

One of the key reasons for the growing interest in ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate is its compatibility with modern green chemistry principles. Researchers are investigating its synthesis using sustainable methods, such as microwave-assisted reactions and solvent-free techniques, to minimize environmental impact. This aligns with the broader trend of eco-friendly chemical production, which is a major focus in both academia and industry.

In addition to its synthetic utility, the compound's pharmacological properties are under scrutiny. The tetrazole group is known for its bioisosteric resemblance to carboxylic acids, making it a valuable component in drug design. Questions frequently searched in AI-driven platforms include: "How does ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate interact with biological targets?" and "What are its potential therapeutic applications?" These inquiries reflect the compound's promise in addressing unmet medical needs.

From a commercial perspective, the demand for CAS 2137576-08-8 is rising due to its role in high-value chemical synthesis. Suppliers and manufacturers are optimizing production processes to meet the needs of pharmaceutical companies and research institutions. The compound's stability and solubility profile also make it suitable for formulation development, another area of intense research.

In summary, ethyl 2-oxo-2-[2-(1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-1-yl]acetate (CAS No. 2137576-08-8) represents a cutting-edge compound with multifaceted applications. Its unique structure, combined with its potential in drug discovery and sustainable chemistry, positions it as a subject of ongoing scientific exploration. As research progresses, this compound is likely to play an increasingly important role in advancing chemical innovation and therapeutic development.